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Compound of Interest

Compound Name: LC-1-40

Cat. No.: B12373474 Get Quote

An in-depth analysis of the query "LC-1-40" has revealed that the term is ambiguous and does

not correspond to a unique, identifiable chemical substance based on publicly available

scientific data. The abbreviation "LC" is widely used across various scientific fields, leading to

multiple interpretations of the term "LC-1-40". Without a specific chemical context, it is not

possible to provide a detailed technical guide on its core properties and associated

experimental data.

The search for the chemical structure of "LC-1-40" yielded several distinct and unrelated

interpretations:

1. "LC" as Locus Coeruleus in Neuroscience: In the context of neuroscience research, "LC"

frequently refers to the Locus Coeruleus, a nucleus in the brainstem. The number "40" in this

context often denotes a frequency of electrical or optogenetic stimulation, such as 40 Hz, used

in experiments to study the effects of LC activation on neural activity and behavior.[1][2]

2. "LC" as Liquid Crystal in Materials Science: In materials science, "LC" is a common

abbreviation for Liquid Crystal. The "-40" could potentially refer to a specific formulation, a

component percentage, or a particular property of a liquid crystal mixture. For instance,

research papers describe various liquid crystalline molecules and polymers, but none are

explicitly named "LC-1-40".[3][4][5][6]

3. "LC-40" as a Polymer Resin: One source identifies "LC-40" as a high molecular weight resin

consisting of approximately 60% vinyl chloride and 40% vinyl acetate.[7] This describes a

polymer mixture rather than a single compound with a discrete chemical structure.
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4. "LC" in Analytical Chemistry: In analytical chemistry, "LC" is a standard abbreviation for

Liquid Chromatography, a technique used to separate and identify components of a mixture.

Often, it is coupled with mass spectrometry (LC-MS). The number "40" in this context could

refer to an instrumental parameter, such as a column temperature or a gradient elution setting.

Given these multiple, context-dependent meanings, a singular chemical structure for "LC-1-40"

cannot be provided. To fulfill the request for an in-depth technical guide, further clarification is

necessary.

To proceed, please provide additional information regarding the context in which you

encountered the term "LC-1-40". For example:

What is the scientific field or area of research (e.g., pharmacology, materials science,

neuroscience)?

Where did you see this term mentioned (e.g., in a research article, patent, or product

datasheet)?

Are there any other associated names, codes, or identifiers?

With more specific information, a more targeted and accurate search for the chemical structure

and related data can be conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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